Posaconazole Succinyl Ester
Posaconazole Succinyl Ester
Brand Name:
Vulcanchem
CAS No.:
1488301-79-6
VCID:
VC0109516
InChI:
InChI=1S/C41H46F2N8O7/c1-3-37(28(2)58-39(54)15-14-38(52)53)51-40(55)50(27-46-51)33-7-5-31(6-8-33)47-16-18-48(19-17-47)32-9-11-34(12-10-32)56-22-29-21-41(57-23-29,24-49-26-44-25-45-49)35-13-4-30(42)20-36(35)43/h4-13,20,25-29,37H,3,14-19,21-24H2,1-2H3,(H,52,53)/t28-,29+,37-,41-/m0/s1
SMILES:
Molecular Formula:
C41H46F2N8O7
Molecular Weight:
800.8 g/mol
Posaconazole Succinyl Ester
CAS No.: 1488301-79-6
Cat. No.: VC0109516
Molecular Formula: C41H46F2N8O7
Molecular Weight: 800.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1488301-79-6 |
|---|---|
| Molecular Formula | C41H46F2N8O7 |
| Molecular Weight | 800.8 g/mol |
| IUPAC Name | 4-[(2S,3S)-3-[4-[4-[4-[4-[[(3R,5R)-5-(2,4-difluorophenyl)-5-(1,2,4-triazol-1-ylmethyl)oxolan-3-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-5-oxo-1,2,4-triazol-1-yl]pentan-2-yl]oxy-4-oxobutanoic acid |
| Standard InChI | InChI=1S/C41H46F2N8O7/c1-3-37(28(2)58-39(54)15-14-38(52)53)51-40(55)50(27-46-51)33-7-5-31(6-8-33)47-16-18-48(19-17-47)32-9-11-34(12-10-32)56-22-29-21-41(57-23-29,24-49-26-44-25-45-49)35-13-4-30(42)20-36(35)43/h4-13,20,25-29,37H,3,14-19,21-24H2,1-2H3,(H,52,53)/t28-,29+,37-,41-/m0/s1 |
| Standard InChI Key | PNRABLJKLZSNNS-VBDJOCTDSA-N |
| Isomeric SMILES | CC[C@@H]([C@H](C)OC(=O)CCC(=O)O)N1C(=O)N(C=N1)C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OC[C@H]5C[C@](OC5)(CN6C=NC=N6)C7=C(C=C(C=C7)F)F |
| Canonical SMILES | CCC(C(C)OC(=O)CCC(=O)O)N1C(=O)N(C=N1)C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OCC5CC(OC5)(CN6C=NC=N6)C7=C(C=C(C=C7)F)F |
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